3-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine, 95%

• IUPAC Name: 3-(3-fluoro-2-methylphenyl)-1H-pyridin-2-one
• InChI: InChI=1S/C12H10FNO/c1-8-9(4-2-6-11(8)13)10-5-3-7-14-12(10)15/h2-7H,1H3,(H,14,15)
• InChI Key: MFQZIKDMILJXSS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1F)C2=CC=CNC2=O
• Molecular Formula: C12H10FNO
• DSSTOX Substance ID: DTXSID50682633
• Molecular Weight: 203.21 g/mol
• CAS RN: 1261941-23-4

Description

3-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine (95%) is a chemical compound that is widely used in scientific research applications. It is a member of the pyridine family and is known for its wide range of applications within the scientific community. This compound has been used as a building block for the synthesis of various organic compounds, as well as in the development of new materials and drugs. It has also been used in the study of biochemical and physiological processes.

Scientific Research Applications

3-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine (95%) has a wide range of applications in scientific research. It has been used as a building block for the synthesis of various organic compounds, such as dyes, pigments, and pharmaceuticals. It has also been used in the development of new materials, such as polymers and nanomaterials. Additionally, it has been used in the study of biochemical and physiological processes, such as drug metabolism and enzyme activity.

Mechanism of Action

The mechanism of action of 3-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine (95%) is not yet fully understood. However, it is believed that the compound acts as a proton acceptor, which means that it can accept protons from other molecules. This allows it to act as a catalyst in a variety of biochemical and physiological processes. Additionally, it is believed that the compound has a role in the regulation of enzyme activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine (95%) are not yet fully understood. However, it is believed that the compound has an effect on the regulation of enzyme activity, which can lead to changes in cellular processes. Additionally, the compound has been shown to have an effect on the metabolism of drugs, which can lead to changes in the body’s response to drugs.

Advantages and Limitations for Lab Experiments

3-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine (95%) has several advantages and limitations when used in laboratory experiments. One of the main advantages is that the compound is relatively stable and can be stored for long periods of time without significant degradation. Additionally, the compound is relatively inexpensive and can be easily obtained from commercial sources. The main limitation of the compound is that it is not very soluble in water, which can limit its use in certain experiments.

Future Directions

There are several potential future directions for 3-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine (95%). One potential direction is the development of new materials and drugs based on this compound. Additionally, further research into the biochemical and physiological effects of the compound could lead to new insights into the regulation of enzyme activity and drug metabolism. Finally, further research into the synthesis of this compound could lead to the development of more efficient and cost-effective methods for its production.

Synthesis Methods

3-(3-Fluoro-2-methylphenyl)-2-hydroxypyridine (95%) can be synthesized by the following method: first, the raw materials, 3-fluoro-2-methylphenol and pyridine, are mixed in a reaction flask. The reaction is then heated to a temperature of 80-90°C, and the reaction is allowed to proceed for several hours. After the reaction is complete, the mixture is cooled to room temperature and the product is isolated by filtration. The product can then be purified by recrystallization or other methods.